Cas no 50469-31-3 (3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI))

• Product Name: 3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI)
• CAS No: 50469-31-3
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 373421
• PubChem ID: 193847
• Update Time: 2025-04-19

3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Furanheptanoic acid,tetrahydro-4-octyl-, (3R-trans)- (9CI)
• 10-oxaprostanoic acid
• 50469-31-3
• SCHEMBL11513898
• 7-(4-octyloxolan-3-yl)heptanoic acid
• 3-Furanheptanoic acid, tetrahydro-4-octyl-, (2R-trans)-
• DTXSID10964700

• Inchi： 1S/C19H36O3/c1-2-3-4-5-6-9-12-17-15-22-16-18(17)13-10-7-8-11-14-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)/t17-,18-/m0/s1
• InChI Key： HHAKWRQGEQMRLW-ROUUACIJSA-N
• SMILES： O1C[C@H](CCCCCCC(=O)O)[C@H](C1)CCCCCCCC

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.943
• Boiling Point: 439.4°C at 760 mmHg
• Flash Point: 145.2°C
• Refractive Index: 1.463
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids